Cas no 50919-46-5 (1,4-Benzenediamine, 2,3,5,6-tetrabromo-)

• Product Name: 1,4-Benzenediamine, 2,3,5,6-tetrabromo-
• CAS No: 50919-46-5
• MF: C₆H₄Br₄N₂
• MW: 423.725358009338
• CID: 363744
• PubChem ID: 13316128
• Update Time: 2025-04-19

1,4-Benzenediamine, 2,3,5,6-tetrabromo- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, 2,3,5,6-tetrabromo-
• 2,3,5,6-tetrabromobenzene-1,4-diamine
• DTXSID80536574
• 50919-46-5
• 2,3,5,6-tetr abromo-1,4-diaminobenzene
• SCHEMBL21987804

• Inchi： 1S/C6H4Br4N2/c7-1-2(8)6(12)4(10)3(9)5(1)11/h11-12H2
• InChI Key： FLIMNQRGERYAHB-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1N)Br)Br)N)Br

Computed Properties

• Exact Mass: 419.71072
• Monoisotopic Mass: 419.71080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04